Cas no 247235-78-5 (1-Phenyl-N-(1,3-thiazol-2-ylmethyl)methanamine)

• Product Name: 1-Phenyl-N-(1,3-thiazol-2-ylmethyl)methanamine
• CAS No: 247235-78-5
• MF: C₁₁H₁₂N₂S
• MW: 204.291380882263
• CID: 1004871
• PubChem ID: 4777619
• Update Time: 2025-10-31

1-Phenyl-N-(1,3-thiazol-2-ylmethyl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-1-(thiazol-2-yl)methanamine
• 1-phenyl-N-(1,3-thiazol-2-ylmethyl)methanamine
• 1-Phenyl-N-(1,3-thiazol-2-ylmethyl)methanamine dihydrochloride
• Benzyl-thiazol-2-ylmethyl-amine
• Benzyl-thiazol-2-ylmethylamine
• N-(thiazol-2-ylmethyl)benzylamine
• N-benzyl-2-aminomethylthiazole
• UFWSEPMUQJPVBS-UHFFFAOYSA-N
• 247235-78-5
• benzyl(1,3-thiazol-2-ylmethyl)amine
• AKOS003593733
• 2-Thiazolemethanamine, N-(phenylmethyl)-
• N-benzyl-N-2-thiazolylmethylamine
• SCHEMBL7992107
• CS-0333484
• DTXSID50406432
• benzyl(1,3-thiazol-2-ylmethyl)amine dihydrochloride
• ALBB-015101
• 1-Phenyl-N-(1,3-thiazol-2-ylmethyl)methanamine

• MDL： MFCD06740600
• Inchi： 1S/C11H12N2S/c1-2-4-10(5-3-1)8-12-9-11-13-6-7-14-11/h1-7,12H,8-9H2
• InChI Key： UFWSEPMUQJPVBS-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 204.07200
• Monoisotopic Mass: 204.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 312.1±25.0 °C at 760 mmHg
• Flash Point: 142.6±23.2 °C
• PSA: 53.16000
• LogP: 2.82380
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-Phenyl-N-(1,3-thiazol-2-ylmethyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-Phenyl-N-(1,3-thiazol-2-ylmethyl)methanamine

Comprehensive Overview of 1-Phenyl-N-(1,3-thiazol-2-ylmethyl)methanamine (CAS No. 247235-78-5)

1-Phenyl-N-(1,3-thiazol-2-ylmethyl)methanamine (CAS No. 247235-78-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a phenyl group attached to a methanamine backbone, further substituted with a 1,3-thiazol-2-ylmethyl moiety. Such structural characteristics make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation.

The growing interest in 1-Phenyl-N-(1,3-thiazol-2-ylmethyl)methanamine is reflected in its increasing mentions across scientific literature and patent filings. Researchers are particularly intrigued by its potential applications in drug discovery, where its scaffold could serve as a building block for novel therapeutics. For instance, thiazole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer properties, making this compound a focal point in medicinal chemistry.

In the context of current trends, the demand for heterocyclic compounds like 1-Phenyl-N-(1,3-thiazol-2-ylmethyl)methanamine has surged, driven by advancements in high-throughput screening and computational drug design. Users frequently search for terms such as "thiazole derivatives in drug development" or "CAS 247235-78-5 applications," highlighting the need for detailed insights into its pharmacological potential. Additionally, its role in agrochemical formulations has sparked interest, as thiazole-based compounds are increasingly explored for crop protection.

From a synthetic perspective, the preparation of 1-Phenyl-N-(1,3-thiazol-2-ylmethyl)methanamine involves multi-step organic reactions, often starting from readily available precursors like 2-aminothiazole and benzyl halides. Optimizing its yield and purity is critical for industrial-scale production, a topic frequently queried in academic and industrial forums. The compound's stability under various conditions is another area of interest, with researchers investigating its shelf-life and compatibility with other reagents.

Beyond its chemical synthesis, 1-Phenyl-N-(1,3-thiazol-2-ylmethyl)methanamine has also been studied for its physicochemical properties, including solubility, melting point, and spectral characteristics (IR, NMR, and MS data). These properties are essential for quality control and regulatory compliance, particularly in pharmaceutical applications. Searches related to "CAS 247235-78-5 spectroscopic data" or "thiazole amine derivatives characterization" are common among analytical chemists.

In summary, 1-Phenyl-N-(1,3-thiazol-2-ylmethyl)methanamine (CAS No. 247235-78-5) represents a versatile and promising compound in both academic and industrial settings. Its structural features align with contemporary research trends, such as fragment-based drug discovery and green chemistry, making it a subject of ongoing exploration. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics and agrochemicals.